methyl (2Z)-3-(1,3-benzodioxol-5-ylamino)-2-[(4-tert-butylphenyl)sulfonyl]acrylate
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Description
Methyl (2Z)-3-(1,3-benzodioxol-5-ylamino)-2-[(4-tert-butylphenyl)sulfonyl]acrylate is a useful research compound. Its molecular formula is C21H23NO6S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications
Photochromic Properties and Applications
Methylacrylate polymers, including those with azobenzene groups, exhibit notable photochromic properties. Such polymers demonstrate trans-cis isomerization of the side chain azobenzene fragments under illumination with both unpolarized and polarized light. This property is of significant interest in materials science for applications in smart materials and photonic devices due to their reversible optical properties (Ortyl, Janik, & Kucharski, 2002).
Polymer Synthesis and Applications
The synthesis of methyl 3-(dimethylamino) acrylates, which include the methyl (2Z)-3-(1,3-benzodioxol-5-ylamino)-2-[(4-tert-butylphenyl)sulfonyl]acrylate, and their use in producing various polymers like 4(3H)-pyrimidones is another area of research. These compounds are crucial in the development of new materials with potential applications in various fields including medicinal chemistry and materials science (Sokolenko et al., 2017).
Applications in Organic Synthesis
In the field of organic synthesis, this compound can be utilized for synthesizing complex organic compounds. For example, its use in the preparation of indenothiophenes and indenofurans with acrylic acid units has been explored. Such synthetic routes are important for the development of new organic compounds with potential applications in pharmaceuticals and materials science (Jeon & Lee, 2008).
Polymer Stabilization
In the context of polymer stabilization, certain acrylate compounds, such as 2-Tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylbenzyl)-4-methylphenyl acrylate, have been shown to be effective stabilizers for thermal degradation of polymers. This research is significant for improving the thermal stability of polymers, which is crucial in various industrial applications (Yachigo et al., 1988).
properties
IUPAC Name |
methyl (Z)-3-(1,3-benzodioxol-5-ylamino)-2-(4-tert-butylphenyl)sulfonylprop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO6S/c1-21(2,3)14-5-8-16(9-6-14)29(24,25)19(20(23)26-4)12-22-15-7-10-17-18(11-15)28-13-27-17/h5-12,22H,13H2,1-4H3/b19-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFBYCHMXYANPEN-UNOMPAQXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC3=C(C=C2)OCO3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)/C(=C\NC2=CC3=C(C=C2)OCO3)/C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.